Cas no 42046-68-4 (1H-Pyrrole-2-carboxylicacid,3-cyano-5-methyl-(9CI))

1H-Pyrrole-2-carboxylicacid,3-cyano-5-methyl-(9CI) structure
42046-68-4 structure
Product Name:1H-Pyrrole-2-carboxylicacid,3-cyano-5-methyl-(9CI)
CAS No:42046-68-4
MF:C7H6N2O2
MW:150.134741306305
CID:1017823
PubChem ID:45082023
Update Time:2025-04-20

1H-Pyrrole-2-carboxylicacid,3-cyano-5-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxylicacid,3-cyano-5-methyl-(9CI)
    • 3-cyano-5-methyl-1H-pyrrole-2-carboxylic acid
    • 3-cyano-5-methyl-pyrrole-2-carboxylic acid
    • 42046-68-4
    • SCHEMBL3281406
    • DB-315315
    • BWSDXFDMFXURCU-UHFFFAOYSA-N
    • DTXSID80665035
    • Inchi: 1S/C7H6N2O2/c1-4-2-5(3-8)6(9-4)7(10)11/h2,9H,1H3,(H,10,11)
    • InChI Key: BWSDXFDMFXURCU-UHFFFAOYSA-N
    • SMILES: OC(C1=C(C#N)C=C(C)N1)=O

Computed Properties

  • Exact Mass: 150.042927438g/mol
  • Monoisotopic Mass: 150.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 76.9Ų
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